N-benzyl-2-piperazin-1-ylacetamide

• IUPAC Name: N-benzyl-2-piperazin-1-ylacetamide
• InChI: InChI=1S/C13H19N3O/c17-13(11-16-8-6-14-7-9-16)15-10-12-4-2-1-3-5-12/h1-5,14H,6-11H2,(H,15,17)
• InChI Key: PEFLHMLMYGIRGW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC(=O)NCC2=CC=CC=C2
• Molecular Formula: C13H19N3O
• Molecular Weight: 233.31 g/mol

Description

“N-benzyl-2-piperazin-1-ylacetamide” is a chemical compound with the CAS Number: 828911-01-9. It has a molecular weight of 233.31.

Molecular Structure Analysis

The InChI Code for “this compound” is 1S/C13H19N3O/c17-13(11-16-8-6-14-7-9-16)15-10-12-4-2-1-3-5-12/h1-5,14H,6-11H2,(H,15,17). This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

“this compound” is a powder at room temperature.

Scientific Research Applications

Inhibition of Human Acyl-coenzyme A: Cholesterol O-acyltransferase (ACAT)

A derivative, 2-(4-(2-((1H-Benzo[d]imidazol-2-yl)thio)ethyl)piperazin-1-yl)-N-(6-methyl-2,4-bis(methylthio)pyridin-3-yl)acetamide hydrochloride (K-604), was identified as an aqueous-soluble potent inhibitor of human ACAT-1, showing significant selectivity over ACAT-2. This compound, by enhancing aqueous solubility and oral absorption, has been proposed as a clinical candidate for treating diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

Anti-inflammatory and Antihistamine Properties

Another study focused on the design and synthesis of H4 receptor-ligands led to the discovery of 2-benzyl-3-(4-methyl-piperazin-1-yl)quinoxaline (VUF 10148, 20) as a potent H4 receptor ligand with nanomolar affinities. In vivo studies in rats demonstrated significant anti-inflammatory properties of a related compound, suggesting potential for therapeutic applications in inflammatory conditions (Smits et al., 2008).

Antipsychotic Evaluation

Research into aryl piperazine derivatives, including those related to N-benzyl-2-piperazin-1-ylacetamide, has indicated their significance as building blocks in drug discovery, particularly for their role in antipsychotic medications. These compounds have been synthesized and evaluated for their pharmacological properties, showing potential in the treatment of psychiatric disorders (Bari, Saravanan, & Ahmad, 2019).

Antidiabetic Activity

Piperazine derivatives have been identified as new antidiabetic compounds, with structure-activity relationship studies leading to the identification of highly potent antidiabetic agents. These studies have highlighted the importance of various structural features in enhancing the antidiabetic activity of these compounds (Le Bihan et al., 1999).

Antitumor Activity

Novel N-(5-benzyl-4-(tert-butyl)thiazol-2-yl)-2-(piperazin-1-yl)acetamides have been synthesized and evaluated for their antitumor activities. Certain compounds in this series showed potent antiproliferative activity against specific human cancer cell lines, with further studies indicating their ability to induce apoptosis and cause cell cycle arrest (Wu et al., 2017).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating it may cause skin irritation, eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection.